N-(4-phenoxyphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-phenoxyphenyl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C23H24N2O4S2/c26-22(24-18-11-13-21(14-12-18)29-20-8-2-1-3-9-20)17-19-7-4-5-15-25(19)31(27,28)23-10-6-16-30-23/h1-3,6,8-14,16,19H,4-5,7,15,17H2,(H,24,26)
• InChI Key: NKGROXUNPGOCKH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C23H24N2O4S2
• Molecular Weight: 456.6 g/mol
• CAS No.: 941911-62-2

Description

N-(4-phenoxyphenyl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide, commonly known as PPTP, is a chemical compound that has been extensively studied in scientific research. It is a selective estrogen receptor modulator (SERM) that has been shown to have potential therapeutic applications in the treatment of various diseases, including breast cancer, osteoporosis, and cardiovascular diseases.

Scientific Research Applications

Pharmacokinetics and Metabolism

• Paracetamol Metabolism: Studies have detailed the metabolism of acetaminophen, showcasing its biotransformation through various pathways, including sulfation, glucuronidation, and oxidation by cytochrome P450 enzymes. This research highlights the complexity of drug metabolism and the importance of understanding these processes for therapeutic application and toxicity prevention (Renzulli et al., 2011).

Drug Safety and Tolerance

• Safety Profiles: Investigations into the safety and tolerance of therapeutic agents, through controlled clinical trials, are crucial for determining their risk-benefit balance. Such studies are vital for ensuring the safety of medications before they are approved for public use. For instance, terfenadine research, although not the primary compound of interest, exemplifies the type of safety and efficacy evaluations relevant to the development of pharmaceuticals (Barlow et al., 1982).

Effects on Biological Systems

• Impact on Hormonal Systems: Acetaminophen use has been associated with modifications in the sulfation of sex hormones, indicating potential impacts beyond its well-known analgesic and antipyretic effects. This suggests that even commonly used drugs can have complex interactions within the human body, affecting hormonal balance and potentially contributing to long-term health outcomes (Cohen et al., 2018).